N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24FN5O2/c1-3-11-27-18-13-17(21-14(2)22-18)24-7-9-25(10-8-24)19(26)23-16-6-4-5-15(20)12-16/h4-6,12-13H,3,7-11H2,1-2H3,(H,23,26)
• InChI Key: DSWPGGMVPYMYJI-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC(=CC=C3)F)C
• Molecular Formula: C19H24FN5O2
• Molecular Weight: 373.4 g/mol

Description

N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide, also known as FP1, is a synthetic compound that has shown potential in scientific research. FP1 belongs to the class of piperazine-based compounds and has been studied for its mechanism of action and potential biochemical and physiological effects.

Scientific Research Applications

Antineoplastic Applications

Metabolism in Chronic Myelogenous Leukemia (CML) Patients

Flumatinib, a compound structurally similar to "N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide," is under clinical trials for treating CML. It undergoes metabolism resulting in several metabolites through processes like N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, indicating its bioactive transformations in humans (Aishen Gong et al., 2010).

Antimicrobial and Antibacterial Properties

Synthesis of Novel 8-fluoro Norfloxacin Derivatives

Research into novel 8-fluoro Norfloxacin derivatives, which share a structural resemblance with the compound of interest, showed increased potency against resistant strains of Staphylococcus aureus, indicating potential applications in developing new antimicrobial agents (N. Sunduru et al., 2011).

Neuroreceptor Imaging

PET Imaging of Serotonin 5-HT1A Receptors

A study involving N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides, closely related to the chemical structure , highlighted their potential as PET radioligands for serotonin 5-HT1A receptor imaging, crucial for investigating neuropsychiatric disorders (Gonzalo García et al., 2014).

Anti-Tubercular and Anti-Inflammatory Agents

Design and Synthesis for Antitubercular Activity

A series of carboxamide derivatives, including those with structural similarities to the primary compound, demonstrated significant antitubercular and antibacterial activities, highlighting their therapeutic potential against resistant bacterial strains (S. Bodige et al., 2020).

Antiviral and Antimicrobial Evaluation

Synthesis of Piperazine and Thiourea Derivatives

Studies on derivatives containing piperazine or thiourea moieties doped with febuxostat demonstrated promising antiviral and antimicrobial activities, suggesting the versatility of such compounds in medicinal chemistry applications (R. C. Krishna Reddy et al., 2013).